Cas no 81358-65-8 (2-bromo-4-(dimethoxymethyl)-1-fluorobenzene)

• Product Name: 2-bromo-4-(dimethoxymethyl)-1-fluorobenzene
• CAS No: 81358-65-8
• MF: C₉H₁₀BrFO₂
• MW: 249.076905727386
• MDL: MFCD07780631
• CID: 986690
• PubChem ID: 22260864
• Update Time: 2025-04-20

2-bromo-4-(dimethoxymethyl)-1-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-4-FLUOROBENZALDEHYDE DIMETHYL ACETAL
• 2-bromo-4-(dimethoxymethyl)-1-fluorobenzene
• 2-Bromo-4-dimethoxymethyl-1-fluorobenzene
• 4-Fluoro-3-bromobenzaldehyde dimethyl acetal
• Benzene,2-bromo-4-(dimethoxymethyl)-1-fluoro
• 3-bromo-4-fluoro-benzaldehyde dimethyl acetal
• 81358-65-8
• DTXSID20624025
• 3-bromo-4-fluorobenzaldehyde dimethylacetal
• SCHEMBL2867341
• EN300-203351
• Benzene, 2-bromo-4-(dimethoxymethyl)-1-fluoro-
• BYQHKXISZJLWJG-UHFFFAOYSA-N
• G24019

• MDL： MFCD07780631
• Inchi： 1S/C9H10BrFO2/c1-12-9(13-2)6-3-4-8(11)7(10)5-6/h3-5,9H,1-2H3
• InChI Key： BYQHKXISZJLWJG-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(OC)OC)F

Computed Properties

• Exact Mass: 247.98500
• Monoisotopic Mass: 247.98482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 2.87960